![molecular formula C12H12F4N2O2S B7633931 N-(2-cyanoethyl)-3-fluoro-2-methyl-N-(2,2,2-trifluoroethyl)benzenesulfonamide](/img/structure/B7633931.png)
N-(2-cyanoethyl)-3-fluoro-2-methyl-N-(2,2,2-trifluoroethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-cyanoethyl)-3-fluoro-2-methyl-N-(2,2,2-trifluoroethyl)benzenesulfonamide, also known as CF3-CE-3FMS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using specific methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of N-(2-cyanoethyl)-3-fluoro-2-methyl-N-(2,2,2-trifluoroethyl)benzenesulfonamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including carbonic anhydrase and histone deacetylase. Inhibition of these enzymes can lead to the suppression of tumor growth and the prevention of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It can also inhibit the growth and proliferation of cancer cells. In addition, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the significant advantages of N-(2-cyanoethyl)-3-fluoro-2-methyl-N-(2,2,2-trifluoroethyl)benzenesulfonamide is its potential as a therapeutic agent for the treatment of cancer and Alzheimer's disease. In addition, its fluorescent properties make it an ideal probe for imaging applications. However, there are also some limitations to its use in lab experiments. The synthesis of this compound is a multi-step process that requires specific reagents and conditions, which can be challenging to obtain. In addition, the compound is relatively unstable and can degrade over time.
Future Directions
There are several future directions for the study of N-(2-cyanoethyl)-3-fluoro-2-methyl-N-(2,2,2-trifluoroethyl)benzenesulfonamide. One area of research is the development of more efficient and cost-effective synthesis methods. Another area of research is the optimization of the compound's structure to improve its therapeutic efficacy. Additionally, the use of this compound as a fluorescent probe for imaging applications is an area of active research. Finally, the study of the compound's mechanism of action and its effects on various enzymes and cellular pathways is an ongoing area of research.
Synthesis Methods
The synthesis of N-(2-cyanoethyl)-3-fluoro-2-methyl-N-(2,2,2-trifluoroethyl)benzenesulfonamide involves a multi-step process that requires specific reagents and conditions. The first step involves the reaction of 2,2,2-trifluoroethanol with 2-cyanoethyl bromide in the presence of potassium carbonate. This reaction results in the formation of 2-cyanoethyl-2,2,2-trifluoroethyl ether. In the second step, this ether is reacted with 3-fluoro-2-methylbenzenesulfonyl chloride in the presence of triethylamine, which leads to the formation of this compound.
Scientific Research Applications
N-(2-cyanoethyl)-3-fluoro-2-methyl-N-(2,2,2-trifluoroethyl)benzenesulfonamide has been studied extensively for its potential applications in various fields. One of the significant applications of this compound is in the field of medicinal chemistry. This compound has been shown to have antitumor activity and can inhibit the growth of cancer cells. It has also been studied for its potential as a therapeutic agent for the treatment of Alzheimer's disease. In addition to its medicinal applications, this compound has been studied for its potential use as a fluorescent probe for imaging applications.
properties
IUPAC Name |
N-(2-cyanoethyl)-3-fluoro-2-methyl-N-(2,2,2-trifluoroethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F4N2O2S/c1-9-10(13)4-2-5-11(9)21(19,20)18(7-3-6-17)8-12(14,15)16/h2,4-5H,3,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISXCMFPKXQZCSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1S(=O)(=O)N(CCC#N)CC(F)(F)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F4N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.